Cas no 2172466-32-7 (2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2172466-32-7
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6541206
• PubChem ID: 165960947
• Update Time: 2025-07-22

2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro5.5undecane
• 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• EN300-1280187
• 2172466-32-7

• Inchi： 1S/C14H28N2O/c1-5-13(6-2)12(3,4)11-16-14(17-13)7-9-15-10-8-14/h15-16H,5-11H2,1-4H3
• InChI Key： SNZDSAHRAUMOFE-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)NCC(C)(C)C1(CC)CC

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.3Ų

Additional information on 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2172466-32-7)

2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane, identified by its CAS number 2172466-32-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirooxindole class, characterized by a spirocyclic connection between an oxygen atom and a nitrogen atom within the molecular structure. The presence of multiple substituents, including ethyl and methyl groups, as well as the rigid spiro arrangement, contributes to its distinct chemical properties and reactivity patterns.

The synthesis of 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane involves multi-step organic transformations that highlight the compound's synthetic versatility. The spirocyclic core is typically formed through a [3+2] cycloaddition reaction between an aziridine derivative and an enone or ketone precursor, followed by functional group modifications to introduce the ethyl and methyl substituents. This synthetic route underscores the compound's potential as a building block for more complex derivatives in drug discovery efforts.

Recent research in medicinal chemistry has demonstrated that spirocyclic oxindoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The rigid spirocore in 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane provides a stable scaffold that can interact with biological targets in a precise manner. Furthermore, the presence of both oxygen and nitrogen heteroatoms enhances its ability to participate in hydrogen bonding interactions, which is crucial for binding to proteins and enzymes in biological systems.

In particular, studies have shown that derivatives of this class of compounds can modulate the activity of enzymes such as kinases and phosphodiesterases, which are key targets in oncology research. The unique conformational constraints imposed by the spirocyclic structure may lead to high selectivity for these targets, minimizing off-target effects. This has opened up new avenues for developing novel therapeutic agents with improved efficacy and safety profiles.

From a materials science perspective, 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane has been explored for its potential applications in organic electronics and polymer chemistry. The rigid spirostructure can enhance the thermal stability and mechanical strength of polymers when incorporated into their backbones. Additionally, the compound's ability to undergo photochemical reactions makes it a promising candidate for designing light-emitting diodes (LEDs) and other optoelectronic devices.

The latest advancements in computational chemistry have further accelerated the study of 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane by enabling detailed molecular modeling and virtual screening of potential derivatives. These computational approaches have helped researchers predict the biological activity of various analogs with high accuracy before conducting expensive experimental trials. This integration of computational methods with traditional synthetic chemistry has significantly streamlined the drug discovery process.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane, emphasizing the use of sustainable solvents and catalytic systems that minimize waste generation and energy consumption. These environmentally friendly approaches not only reduce the ecological footprint of chemical synthesis but also improve cost efficiency by optimizing reaction conditions.

In conclusion,2,2-diethyl-3,3-dimethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No.2172466^-32-7) represents a fascinating compound with diverse applications in medicinal chemistry and materials science. Its unique structural features make it a valuable scaffold for developing novel therapeutics and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific innovation.